Cas no 1220029-02-6 (3-4-(propan-2-yl)phenoxyazetidine)
3-4-(propan-2-yl)phenoxyazetidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-isopropylphenoxy)azetidine
- 3-[4-(propan-2-yl)phenoxy]azetidine
- Azetidine,3-[4-(1-methylethyl)phenoxy]-
- 3-4-(propan-2-yl)phenoxyazetidine
-
- Inchi: 1S/C12H17NO/c1-9(2)10-3-5-11(6-4-10)14-12-7-13-8-12/h3-6,9,12-13H,7-8H2,1-2H3
- InChI Key: SBQBCRLQKMDNDN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)C(C)C)C1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 169
- Topological Polar Surface Area: 21.3
3-4-(propan-2-yl)phenoxyazetidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1836687-0.05g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1836687-0.1g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1836687-0.25g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1836687-0.5g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1836687-1.0g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 1g |
$1029.0 | 2023-06-02 | ||
| Enamine | EN300-1836687-2.5g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1836687-5.0g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 5g |
$2981.0 | 2023-06-02 | ||
| Enamine | EN300-1836687-10.0g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 10g |
$4421.0 | 2023-06-02 | ||
| Enamine | EN300-1836687-1g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1836687-5g |
3-[4-(propan-2-yl)phenoxy]azetidine |
1220029-02-6 | 5g |
$2028.0 | 2023-09-19 |
3-4-(propan-2-yl)phenoxyazetidine Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-4-(propan-2-yl)phenoxyazetidine
3-4-(Propan-2-yl)Phenoxyazetidine: A Comprehensive Overview
The compound 3-4-(Propan-2-yl)Phenoxyazetidine, identified by the CAS registry number CAS No. 1220029-02-6, is a notable chemical entity with significant applications in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. Recent advancements in chemical synthesis and drug discovery have further highlighted its importance in the development of novel pharmaceutical agents.
The structural elucidation of 3-4-(Propan-2-yl)Phenoxyazetidine reveals a complex arrangement of functional groups, including a phenoxy ring substituted with a propan-2-yl group and an azetidine moiety. This combination of functional groups contributes to its versatile reactivity and biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure, ensuring its accurate characterization for further studies.
Recent studies have focused on the synthesis of 3-4-(Propan-2-yl)Phenoxyazetidine, exploring various synthetic pathways to optimize its production. One notable approach involves the coupling of aromatic rings with azetidine derivatives under catalytic conditions, yielding high-purity products. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential commercial applications.
The pharmacological properties of 3-4-(Propan-2-yl)Phenoxyazetidine have been extensively investigated in recent years. Preclinical studies indicate that this compound exhibits potent activity against several disease models, including inflammatory disorders and neurodegenerative diseases. Its ability to modulate key cellular pathways makes it a promising candidate for drug development.
In terms of applications, 3-4-(Propan-2-yl)Phenoxyazetidine has shown potential in the development of novel therapeutic agents. Its unique chemical structure allows for targeted interactions with biological systems, offering new avenues for treating complex medical conditions. Researchers are currently exploring its efficacy in clinical trials, with preliminary results indicating favorable outcomes.
The future prospects for 3-4-(Propan-2-y1)Phenoxyazetidine are bright, as ongoing research continues to uncover its full potential. With advancements in chemical synthesis and drug delivery systems, this compound is poised to play a significant role in the pharmaceutical industry. Its inclusion in cutting-edge research projects underscores its importance as a valuable tool in modern medicine.
1220029-02-6 (3-4-(propan-2-yl)phenoxyazetidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)